3-(Trifluoromethoxy)benzenesulfonyl chloride
Overview
Description
3-(Trifluoromethoxy)benzenesulfonyl chloride (3-TFMBSCl) is a reagent used in organic synthesis and is commonly known as trifluoromethanesulfonyl chloride (TFMSCl). It is a colorless, volatile liquid with a pungent odor and a melting point of -14°C. It is soluble in most organic solvents and is stable in air. It is used as a protecting group for alcohols, phenols, and amines in a variety of synthetic applications.
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
The mode of action of 3-(Trifluoromethoxy)benzenesulfonyl chloride is primarily through its reactivity as a sulfonyl chloride. Sulfonyl chlorides are electrophilic at the sulfur atom, making them susceptible to nucleophilic attack by amines, alcohols, and thiols. This results in the formation of sulfonamides, sulfonate esters, and sulfonate thioesters .
Action Environment
Environmental factors such as pH, temperature, and the presence of other reactive species could influence the action, efficacy, and stability of this compound . For instance, the compound’s reactivity might be enhanced in a basic environment due to the deprotonation of amines, alcohols, or thiols, making them more nucleophilic.
Biochemical Analysis
Biochemical Properties
3-(Trifluoromethoxy)benzenesulfonyl chloride plays a significant role in biochemical reactions, particularly in the modification of proteins and enzymes. It interacts with various biomolecules through sulfonylation, a process where the sulfonyl chloride group reacts with nucleophilic sites on proteins and enzymes. This interaction can lead to the inhibition or activation of enzymatic activity, depending on the specific enzyme and the site of modification. For instance, it has been observed to interact with serine proteases, modifying their active sites and altering their catalytic functions .
Cellular Effects
The effects of this compound on cells are multifaceted. It influences cell function by modifying key proteins involved in cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can inhibit the activity of kinases, which are crucial for signal transduction pathways. This inhibition can lead to altered gene expression patterns and changes in cellular metabolism, affecting cell growth and proliferation . Additionally, it has been shown to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and triggering cell death pathways .
Molecular Mechanism
At the molecular level, this compound exerts its effects through covalent binding interactions with biomolecules. The sulfonyl chloride group reacts with nucleophilic amino acid residues, such as serine, threonine, and cysteine, in proteins. This covalent modification can inhibit enzyme activity by blocking the active site or altering the enzyme’s conformation. In some cases, the compound can also activate enzymes by inducing conformational changes that enhance catalytic efficiency . Furthermore, it can affect gene expression by modifying transcription factors and other regulatory proteins, leading to changes in the transcriptional landscape of the cell .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can hydrolyze in the presence of water, leading to the formation of sulfonic acid derivatives . Long-term exposure to the compound in in vitro studies has shown that it can cause sustained inhibition of enzymatic activity and prolonged changes in cellular function. In in vivo studies, the compound’s effects can persist for extended periods, depending on the dosage and the specific biological system being studied .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, the compound can selectively inhibit specific enzymes and pathways without causing significant toxicity. At higher doses, it can induce toxic effects, including liver and kidney damage, due to the accumulation of reactive intermediates and the disruption of cellular homeostasis . Threshold effects have been observed, where a certain dosage level is required to elicit a measurable biological response. Beyond this threshold, the severity of the effects increases with the dosage .
Metabolic Pathways
This compound is involved in various metabolic pathways, primarily through its interactions with enzymes that catalyze sulfonylation reactions. It can affect metabolic flux by modifying key enzymes in metabolic pathways, leading to changes in metabolite levels. For example, the compound can inhibit enzymes involved in glycolysis and the citric acid cycle, resulting in altered energy production and metabolic homeostasis . Additionally, it can interact with cofactors such as NADH and FADH2, further influencing metabolic processes .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. It can be taken up by cells via passive diffusion or active transport mechanisms, depending on the cell type and the presence of specific transporters . Once inside the cell, the compound can localize to various cellular compartments, including the cytoplasm, mitochondria, and nucleus, where it exerts its biochemical effects . Its distribution within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of binding proteins that facilitate its transport.
Properties
IUPAC Name |
3-(trifluoromethoxy)benzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3O3S/c8-15(12,13)6-3-1-2-5(4-6)14-7(9,10)11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DODDSXTWDSJCDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)Cl)OC(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40380419 | |
Record name | 3-(Trifluoromethoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
220227-84-9 | |
Record name | 3-(Trifluoromethoxy)benzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40380419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(trifluoromethoxy)benzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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